N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H9Cl2FN2OS/c16-10-5-6-11-14(13(10)17)20-15(22-11)19-12(21)7-8-1-3-9(18)4-2-8/h1-6H,7H2,(H,19,20,21)
• InChI Key: OWXOEWKJNSJTMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl)F
• Molecular Formula: C15H9Cl2FN2OS
• Molecular Weight: 355.2 g/mol

Description

N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as DTT-001, is a novel small molecule compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit potent anticancer activity, making it a promising candidate for the development of new cancer treatments.

Scientific Research Applications

Synthesis and Chemical Structure

Compounds structurally related to N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide have been synthesized to explore their biological activities. For example, the synthesis of novel derivatives by substituting different heterocyclic rings has been reported, aiming to evaluate their antitumor activity. Such synthetic efforts are crucial for developing new therapeutic agents with improved efficacy and safety profiles (Evren et al., 2019).

Anticancer Activity

A significant area of application for these compounds is in the investigation of anticancer properties. Research has focused on designing, synthesizing, and evaluating the anticancer activities of analogs, showing promising results against various cancer cell lines. This includes efforts to understand the structure-activity relationships that contribute to their potency and selectivity towards cancer cells (Yurttaş et al., 2015).

Antimicrobial and Antifungal Activities

In addition to anticancer potential, some derivatives have been evaluated for their antimicrobial and antifungal activities. These studies reveal that specific substitutions on the benzothiazole ring can enhance the antibacterial and antifungal efficacy of these compounds, highlighting their versatility as potential leads for developing new antimicrobial agents (Badiger et al., 2013).

Kinase Inhibition and Other Biological Activities

Further research applications include exploring the kinase inhibition properties of related compounds, which could lead to the development of new therapeutic strategies for diseases driven by kinase dysregulation. These studies underline the broad potential of benzothiazole derivatives in targeting various molecular pathways implicated in disease processes (Fallah-Tafti et al., 2011).